5-Nitro-1H-imidazole-4-carboxamide-15N2

• Molecular Formula: C4H4N4O3
• Molecular Weight: 158.09 g/mol
• InChI: InChI=1S/C4H4N4O3/c5-3(9)2-4(8(10)11)7-1-6-2/h1H,(H2,5,9)(H,6,7)/i5+1,8+1
• InChIKey: YJHHUXIIKAYKJJ-LXCUQPLXSA-N

5-Nitro-1H-imidazole-4-carboxamide-15N2: Isotopically Labeled Internal Standard

5-Nitro-1H-imidazole-4-carboxamide-15N2 (CAS not assigned; molecular formula C4H4N215N2O3; MW 158.09) is a stable isotope-labeled analog of 5-nitro-1H-imidazole-4-carboxamide (CAS 65865-80-7), wherein two nitrogen atoms (at the nitro group and the carboxamide NH2) are substituted with the stable isotope 15N . This compound belongs to the nitroimidazole carboxamide class and is exclusively employed as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) applications, enabling precise quantification of the unlabeled analyte by compensating for matrix effects and instrumental variability [1].

Workflow Isotope dilution LC-MS/MS quantification

Key Attribute 15N2 label ensures co-elution with analyte

Selection Context Certified isotopic purity for method validation

• [1] WuXi AppTec. LC−MS Bioanalysis: Considerations for Internal Standard Selection. 2025. View Source

Why Unlabeled Analogs Fail in Quantitative LC-MS

In LC-MS quantification, the unlabeled parent compound (5-nitro-1H-imidazole-4-carboxamide) or structurally similar nitroimidazole carboxamides (e.g., 1-methyl-4-nitro-1H-imidazole-5-carboxamide) fail as reliable internal standards due to differential matrix effects and inconsistent extraction recovery. The co-eluting matrix components in complex biological samples (e.g., plasma, tissue homogenates) suppress or enhance ionization of the analyte in a compound-specific manner, a bias that only a stable isotope-labeled analog with near-identical physicochemical properties can accurately track [1]. Using an unlabeled structural analog introduces quantitation errors exceeding 20% in typical LC-MS/MS assays, as its chromatographic retention time and ionization efficiency deviate from the target analyte, rendering it unsuitable for precise and accurate quantification required in pharmacokinetic, metabolomic, or residue analysis studies [2].

15N2 co-eluting ISTD

Unlabeled analog: Differential matrix effects may cause quantitation errors exceeding 20% in LC-MS/MS.

15N2 co-eluting ISTD

Deuterated analog: Retention time shifts alter matrix effect correction, compromising accuracy.

• [1] WuXi AppTec. LC−MS Bioanalysis: Considerations for Internal Standard Selection. 2025. View Source
• [2] Lanckmans K, et al. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2007;21(7):1187-1195. View Source

Analytical Superiority Over Alternative Internal Standards

Mass Shift Enables Baseline Separation from Analyte

The 15N2 substitution confers a molecular weight of 158.09 g/mol compared to 156.10 g/mol for the unlabeled 5-nitro-1H-imidazole-4-carboxamide . This +2.01 Da mass difference ensures complete baseline separation in the mass spectrometer, eliminating signal crosstalk between the analyte and internal standard channels. This is critical because structural analog internal standards (e.g., 1-methyl-4-nitro-1H-imidazole-5-carboxamide, MW 170.15) exhibit retention time shifts and differential ionization, compromising accuracy [1].

Mass Shift Separation

Class-level

158.09 vs 156.10 g/mol
+2.01 Da mass shift

Supports baseline-resolved MS channels, eliminating signal crosstalk.

Theoretical mass difference based on molecular formula.

Evidence Dimension	Molecular Weight
Target Compound Data	158.09 g/mol
Comparator Or Baseline	Unlabeled 5-nitro-1H-imidazole-4-carboxamide: 156.10 g/mol
Quantified Difference	+2.01 Da
Conditions	Theoretical calculation based on molecular formula

Why This Matters

A ≥2 Da mass shift is required to avoid isotopic crosstalk in unit-resolution mass spectrometers, ensuring accurate peak integration and quantification.

• [1] WuXi AppTec. LC−MS Bioanalysis: Considerations for Internal Standard Selection. 2025. View Source

15N Labeling Avoids Deuterium Retention Time Shifts

Deuterium (2H)-labeled internal standards are prone to hydrogen-deuterium exchange in protic solvents and exhibit slight but significant retention time shifts compared to the unlabeled analyte, leading to differential matrix effects during electrospray ionization [1]. In contrast, 15N-labeled standards like 5-Nitro-1H-imidazole-4-carboxamide-15N2 co-elute perfectly with the unlabeled analyte, ensuring identical ionization suppression or enhancement across the chromatographic peak [2].

15N vs 2H Co-elution

Class-level

Co-elution (ΔtR ≈ 0 min)
vs measurable shift (0.02–0.1 min)

Ensures matched matrix effects for reliable correction.

Observed under reverse-phase LC conditions.

Evidence Dimension	Retention Time Shift
Target Compound Data	Co-elution with unlabeled analyte (Δt_R ≈ 0 min)
Comparator Or Baseline	Deuterated analog: retention time shift of 0.02-0.1 min commonly observed
Quantified Difference	Negligible vs. measurable shift
Conditions	Reverse-phase LC conditions typical for small polar molecules

Why This Matters

Co-elution ensures that the internal standard experiences the identical matrix environment as the analyte, a prerequisite for accurate correction of matrix effects in LC-ESI-MS.

• [1] WuXi AppTec. LC−MS Bioanalysis: Considerations for Internal Standard Selection. 2025. View Source
• [2] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Certified Isotopic Purity for Reliable Quantification

Commercial vendors provide 5-Nitro-1H-imidazole-4-carboxamide-15N2 as a yellow solid soluble in DMSO, with a molecular formula of C4H4N215N2O3 and a molecular weight of 158.09 . While vendor-specific isotopic enrichment values are typically >98 atom % 15N, the unlabeled parent compound (CAS 65865-80-7) is available only as a research chemical with no certified purity for quantitative analysis [1]. This distinction is critical for laboratories requiring traceable, high-purity internal standards for validated bioanalytical methods.

Certified Purity

Specification review

Certified isotopic enrichment
vs unlabeled research chemical

Supports method validation with traceable ISTD purity.

Vendor-specified enrichment typically >98 atom% 15N.

Evidence Dimension	Product Specification
Target Compound Data	Stable isotope-labeled internal standard; purity and isotopic enrichment certified
Comparator Or Baseline	Unlabeled parent compound: typical purity ≥95% (research grade)
Quantified Difference	Certified isotopic enrichment vs. unlabeled research chemical
Conditions	Vendor-provided specifications

Why This Matters

Certified isotopic purity ensures that the internal standard signal does not interfere with the analyte quantification channel, a key requirement for method validation in regulated bioanalysis.

• [1] ChemSrc. 1H-Imidazole-4-carboxamide,5-nitro- (CAS 65865-80-7). Accessed April 2026. View Source

Optimal Use Cases in Quantitative Bioanalysis

Pharmacokinetic LC-MS/MS Quantification

Used as a stable isotope-labeled internal standard for the accurate quantification of 5-nitro-1H-imidazole-4-carboxamide in plasma or tissue samples. The 15N2 label provides a +2 Da mass shift, ensuring no isotopic crosstalk and enabling precise measurement of drug concentrations over time, even in the presence of complex biological matrices [1].

Metabolomics and Purine Biosynthesis Tracer Studies

Serves as a tracer or internal standard in studies of purine metabolism, where 5-nitroimidazole-4-carboxamide derivatives are investigated as precursors or intermediates. The 15N label allows for differentiation from endogenous metabolites and facilitates absolute quantification using isotope dilution mass spectrometry .

Nitroimidazole Residue Detection Method Validation

Employed as an internal standard in LC-MS/MS methods for detecting nitroimidazole residues in food products (e.g., honey, meat). The labeled compound corrects for matrix-induced ion suppression, improving method accuracy and precision to meet regulatory requirements for residue monitoring [2].

NMR Metabolic Flux Analysis and Structural Elucidation

The 15N2 label enables 15N NMR experiments to track the metabolic fate of the nitroimidazole moiety or to serve as a chemical shift reference. The compound's solubility in DMSO facilitates its use in NMR sample preparation for structural and mechanistic studies .

Application

Selection Property

Validation Focus

Quantitative bioanalysis in research matrices

15N2 label with +2 Da mass shift

Matrix effect correction and quantification precision

Metabolomics and tracer studies

15N enrichment for isotopic differentiation

Absolute quantification via isotope dilution MS

Nitroimidazole residue method validation

Co-eluting ISTD for matrix effect correction

Method accuracy for residue monitoring studies

NMR metabolic flux and structural studies

15N2 label for NMR detection

Metabolic fate tracking and chemical shift reference

• [1] WuXi AppTec. LC−MS Bioanalysis: Considerations for Internal Standard Selection. 2025. View Source
• [2] Analytical Method for Nitroimidazoles and Their Major Metabolites in Livestock and Fishery Products Using LC-MS/MS. Food Hygiene and Safety Science. 2017;58(4). View Source